Cas no 74034-09-6 (1-deoxy-N-acetylglucosamine)

1-deoxy-N-acetylglucosamine structure
1-deoxy-N-acetylglucosamine structure
Product Name:1-deoxy-N-acetylglucosamine
CAS No:74034-09-6
MF:C8H15NO5
MW:205.208402872086
CID:978855
PubChem ID:444205
Update Time:2025-04-19

1-deoxy-N-acetylglucosamine Chemical and Physical Properties

Names and Identifiers

    • 1-deoxy-N-acetylglucosamine
    • D-Glucitol, 2-(acetylamino)-1,5-anhydro-2-deoxy-
    • N-[(3S,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
    • 2-Acetamido-1,5-anhydro-2-deoxy-D-glucitol
    • SCHEMBL10557474
    • 2-(Acetylamino)-1,5-Anhydro-2-Deoxy-D-Glucitol
    • 74034-09-6
    • 144031-00-5
    • CHEBI:209114
    • Q27455604
    • Propanoic acid, 2-hydroxy-, compds. with bisphenol A-epichlorohydrin-polyethylene glycol ether with bisphenol A (2:1) polymer-2-(methylamino)ethanol reaction products
    • 2-deoxy N-acetylglucosamine
    • 1-Dglcnac
    • 2-deoxy-N-acetyl-d-glucosamine
    • Inchi: 1S/C8H15NO5/c1-4(11)9-5-3-14-6(2-10)8(13)7(5)12/h5-8,10,12-13H,2-3H2,1H3,(H,9,11)/t5-,6+,7+,8+/m0/s1
    • InChI Key: VCYYRDKGHLOTQU-LXGUWJNJSA-N
    • SMILES: O1C[C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O

Computed Properties

  • Exact Mass: 205.09502258g/mol
  • Monoisotopic Mass: 205.09502258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 99Ų
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